Cas no 302542-51-4 (1H-Pyrazole-1-acetamide,4-iodo-3,5-dimethyl-N-(3-methylphenyl)-)
302542-51-4 structure
Product Name:1H-Pyrazole-1-acetamide,4-iodo-3,5-dimethyl-N-(3-methylphenyl)-
CAS No:302542-51-4
MF:C14H16IN3O
MW:369.200815200806
CID:303740
Update Time:2024-01-28
1H-Pyrazole-1-acetamide,4-iodo-3,5-dimethyl-N-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-1-acetamide,4-iodo-3,5-dimethyl-N-(3-methylphenyl)-
- 1H-Pyrazole-1-acetamide, 4-iodo-3,5-dimethyl-N-(3-methylphenyl)-
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- Inchi: 1S/C14H16IN3O/c1-9-5-4-6-12(7-9)16-13(19)8-18-11(3)14(15)10(2)17-18/h4-7H,8H2,1-3H3,(H,16,19)
- InChI Key: YZXPNCAPCPMODY-UHFFFAOYSA-N
- SMILES: N1(CC(NC2=CC=CC(C)=C2)=O)C(C)=C(I)C(C)=N1
Computed Properties
- Exact Mass: 369.03348
Experimental Properties
- Density: 1.728 g/cm3
- Boiling Point: 499.5±45.0 °C(Predicted)
- PSA: 46.92
- pka: 13.45±0.70(Predicted)
1H-Pyrazole-1-acetamide,4-iodo-3,5-dimethyl-N-(3-methylphenyl)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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